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molecular formula C10H13ClO2 B8431555 2-[2-(4-Chlorophenyl)ethoxy]ethanol

2-[2-(4-Chlorophenyl)ethoxy]ethanol

Cat. No. B8431555
M. Wt: 200.66 g/mol
InChI Key: ANWJCIFHDQWPBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04649160

Procedure details

The 2-(4-chlorophenyl)ethoxyacetic acid obtained according to the preceding paragraph was reduced with lithium hydride in a manner analogous to that described in Example 1(b) to give 1.6 g (43%) of 2-[2-(4-chlorophenyl)-ethoxy]ethanol in the form of an oil which was homogeneous according to chromatography.
Name
2-(4-chlorophenyl)ethoxyacetic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
lithium hydride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
2-[2-(4-chlorophenyl)-ethoxy]ethanol
Yield
43%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH2:9][O:10][CH2:11][C:12](O)=[O:13])=[CH:4][CH:3]=1.[H-].[Li+]>>[Cl:1][C:2]1[CH:3]=[CH:4][C:5]([CH2:8][CH2:9][O:10][CH2:11][CH2:12][OH:13])=[CH:6][CH:7]=1 |f:1.2|

Inputs

Step One
Name
2-(4-chlorophenyl)ethoxyacetic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=CC=C(C=C1)CCOCC(=O)O
Step Two
Name
lithium hydride
Quantity
0 (± 1) mol
Type
reactant
Smiles
[H-].[Li+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
2-[2-(4-chlorophenyl)-ethoxy]ethanol
Type
product
Smiles
ClC1=CC=C(C=C1)CCOCCO
Measurements
Type Value Analysis
AMOUNT: MASS 1.6 g
YIELD: PERCENTYIELD 43%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.